Cas no 477867-50-8 (4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide)

• Product Name: 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide
• CAS No: 477867-50-8
• MF: C₁₆H₁₀ClF₃N₄O
• MW: 366.725012302399
• CID: 2647264
• PubChem ID: 1489616
• Update Time: 2025-05-23

4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N'-[2-(TRIFLUOROMETHYL)-4-QUINAZOLINYL]BENZENECARBOHYDRAZIDE
• 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide
• 4-Chlorobenzoic acid 2-[2-(trifluoromethyl)-4-quinazolinyl]hydrazide
• AKOS005083001
• 477867-50-8
• 4-chloro-N'-[2-(trifluoromethyl)quinazolin-4-yl]benzohydrazide
• Bionet1_002424
• DTXSID001159858
• 4-chloro-N'-(2-(trifluoromethyl)quinazolin-4-yl)benzohydrazide
• HMS575F06
• 1M-001
• 4-Chloro-N'-(2-(trifluoromethyl)-4-quinazolinyl)benzenecarbohydrazide

• Inchi： 1S/C16H10ClF3N4O/c17-10-7-5-9(6-8-10)14(25)24-23-13-11-3-1-2-4-12(11)21-15(22-13)16(18,19)20/h1-8H,(H,24,25)(H,21,22,23)
• InChI Key： UIAMXLQJKMIONR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NNC1=C2C=CC=CC2=NC(C(F)(F)F)=N1)=O

Computed Properties

• Exact Mass: 366.0495231Da
• Monoisotopic Mass: 366.0495231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide

Introduction to 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide (CAS No. 477867-50-8)

4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide, also known by its CAS number 477867-50-8, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolinyl derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The chemical structure of 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide features a quinazoline core, a chloro-substituted benzene ring, and a trifluoromethyl group. These structural elements contribute to its unique pharmacological profile and make it a promising candidate for various therapeutic applications. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity.

In the context of cancer research, 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide has shown significant antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its antitumor properties, 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. A study in the Inflammation Research journal reported that treatment with 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide significantly decreased levels of TNF-α and IL-6 in an animal model of inflammatory arthritis.

The antimicrobial potential of 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide has also been explored. Antibiotic resistance is a growing global health concern, and there is an urgent need for new antimicrobial agents. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent publication in the Antimicrobial Agents and Chemotherapy journal highlighted its effectiveness against multidrug-resistant strains of E. coli and S. aureus.

The pharmacokinetic properties of 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide have been studied to assess its suitability for therapeutic use. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further development as an oral medication. Additionally, toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 4-Chloro-N'-2-(trifluoromethyl)-4-quinazolinylbenzenecarbohydrazide (CAS No. 477867-50-8) is a multifaceted compound with promising therapeutic potential in oncology, inflammation, and infectious diseases. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As new findings emerge, this compound is likely to play an increasingly important role in the development of novel therapeutic strategies.